8-(4-chlorophenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C19H14ClN7O
• Molecular Weight: 391.8 g/mol
• IUPAC Name: 8-(4-chlorophenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C19H14ClN7O/c1-10-2-4-11(5-3-10)15-14-16(18(28)23-22-15)21-19-24-25-26-27(19)17(14)12-6-8-13(20)9-7-12/h2-9,17H,1H3,(H,23,28)(H,21,24,26)
• InChI Key: GVEFSJZKTUQGAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC=C(C=C5)Cl

Description

This compound is a complex heterocyclic system featuring a tricyclic core with seven nitrogen atoms (heptazatricyclo), substituted with a 4-chlorophenyl group at position 8 and a 4-methylphenyl group at position 10. Its structure was likely refined using SHELXL, a program widely employed for small-molecule crystallography due to its precision in handling high-resolution data and twinned crystals .

Biological Activity

The compound 8-(4-chlorophenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule with potential biological activities. This article reviews its pharmacological properties based on available research findings.

Chemical Structure and Properties

This compound belongs to a class of tricyclic compounds characterized by specific substitutions that influence their biological activity. The presence of the chlorophenyl and methylphenyl groups is notable for their potential interactions with biological targets.

Biological Activity Overview

Research indicates that compounds with similar structural motifs exhibit various biological activities including:

• Antibacterial Activity : Compounds containing chlorophenyl groups have shown moderate to strong antibacterial effects against strains such as Salmonella typhi and Bacillus subtilis .
• Antiviral Activity : Some derivatives have been synthesized to target viral infections, demonstrating efficacy against tobacco mosaic virus (TMV) .
• Anticancer Properties : Compounds structurally related to the target compound have been evaluated for their anticancer activity, particularly against glioma cell lines .

Antibacterial Studies

A series of compounds related to the target molecule were tested for antibacterial properties. The results are summarized in the following table:

Compound	Bacterial Strain	Inhibition Zone (mm)	Activity Level
8a	Salmonella typhi	15	Strong
8b	Bacillus subtilis	12	Moderate
8c	Escherichia coli	10	Weak

These findings suggest that similar compounds can serve as potential leads for developing new antibacterial agents.

Antiviral Studies

The antiviral activity of derivatives was assessed against TMV:

Compound	Concentration (mg/mL)	Inhibition Rate (%)
7a	0.5	38.42
7b	0.5	42.00
Ningnanmycin	0.5	54.51

The results indicate that certain derivatives exhibit significant antiviral activity comparable to established antiviral agents .

Anticancer Activity

Recent studies have highlighted the anticancer potential of similar compounds against glioma cell lines:

• Compound 4j demonstrated significant growth inhibition in glioma stem cells while showing low toxicity to non-cancerous cells.
• The mechanism of action involves inhibition of key oncogenic pathways such as the AKT signaling pathway .

Case Studies

• Case Study on Antibacterial Efficacy : A study conducted on a series of chlorinated phenyl compounds revealed that those with additional methyl substitutions exhibited enhanced activity against resistant bacterial strains.
• Case Study on Antiviral Action : Derivatives synthesized from the target compound were tested in vitro for their effectiveness against TMV and showed promising results leading to further investigations into their mechanisms.

Scientific Research Applications

Antitumor Activity

Research indicates that compounds with similar structures have demonstrated significant antitumor effects. For example:

• Mechanism : Induction of apoptosis in cancer cells through mitochondrial pathways.
• Case Study : A study on triazatricyclo compounds showed a notable reduction in cell viability in breast cancer cell lines (MCF-7) due to apoptosis induction.

Antimicrobial Properties

The compound has exhibited antimicrobial activity against various pathogens:

• Tested Organisms : Significant effects were noted against Staphylococcus aureus and Escherichia coli.
• Concentration : Effective at low micromolar concentrations.

Anti-inflammatory Effects

There is evidence suggesting that this compound may reduce inflammation markers:

• Mechanism : Inhibition of cyclooxygenase (COX) enzymes involved in inflammatory processes.

Material Science Applications

The unique structural characteristics of the compound allow for potential applications in materials science:

• Organic Electronics : Its conjugated system may be utilized in organic light-emitting diodes (OLEDs) and organic photovoltaic devices due to its electronic properties.

Summary of Research Findings

Application	Description	Case Studies/References
Antitumor Activity	Induces apoptosis in cancer cells; effective against MCF-7 breast cancer cell line.	,
Antimicrobial Activity	Active against Staphylococcus aureus and E. coli at low concentrations.	,
Anti-inflammatory	Inhibits COX enzymes; reduces inflammation markers in vitro and in vivo studies.	,
Organic Electronics	Potential use in OLEDs and photovoltaic devices due to electronic properties.	,

Comparison with Similar Compounds

Research Implications

• Synthetic Challenges : The heptazatricyclo framework’s synthetic complexity compared to analogues (e.g., tetracyclo in ) may limit scalability.
• Biological Potential: The 4-chlorophenyl group, common in bioactive compounds (e.g., antifungal agents), suggests possible antimicrobial activity. Further in vitro studies are needed.
• Computational Limitations : While Tanimoto and PubChem3D metrics provide preliminary insights, advanced molecular dynamics simulations are required to assess binding kinetics .